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Compound of Interest

Compound Name: C.I. Pigment red 14

CAS No.: 6471-50-7

Cat. No.: B035989

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
C.I. Pigment Red 14 is a synthetic organic pigment belonging to the monoazo class of

colorants. Characterized by its bordeaux red hue, it finds application in various industrial

sectors, including paints, inks, and plastics. This technical guide provides a detailed overview

of its chemical identity, properties, and synthesis, with a focus on aspects relevant to research

and development. While toxicological and biological activity data for C.I. Pigment Red 14 are

not extensively available in the public domain, this guide will address the general

considerations for azo pigments within a research and drug development context.

Chemical Identity and Synonyms
C.I. Pigment Red 14 is chemically identified as 4-[(4-chloro-2-nitrophenyl)azo]-3-hydroxy-N-(2-

methylphenyl)naphthalene-2-carboxamide.[1] It is registered under CAS Number 6471-50-7

and has the Colour Index generic name C.I. Pigment Red 14 and number C.I. 12380.[1]

A variety of synonyms and trade names are used for this pigment, including:
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Permanent Bordeaux FGR

Helio Fast Bordeaux BR

4-((4-Chloro-2-nitrophenyl)diazenyl)-3-hydroxy-N-(o-tolyl)-2-naphthamide

Physicochemical Properties
A summary of the available quantitative data for C.I. Pigment Red 14 is presented in the table

below. It is important to note that comprehensive, publicly available data on properties such as

solubility in various organic solvents and detailed spectroscopic analyses are limited.

Property Value Reference

Molecular Formula C₂₄H₁₇ClN₄O₄ [1]

Molecular Weight 460.87 g/mol [1]

CAS Number 6471-50-7 [1]

C.I. Number 12380 [1]

Appearance Powder [2]

Density 1.422 g/cm³ at 23℃ [2]

Vapor Pressure 0 Pa at 25℃ [2]

Synthesis
The synthesis of C.I. Pigment Red 14 is a classic example of azo coupling, a fundamental

reaction in the synthesis of a vast array of colorants. The process involves two main stages:

diazotization of a primary aromatic amine and the subsequent coupling of the resulting

diazonium salt with a coupling component.

Experimental Protocol: General Manufacturing Method
While a detailed, step-by-step laboratory protocol with specific quantities and reaction

conditions is not readily available in the public literature, the general manufacturing method

involves the following key steps[1]:
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Diazotization of 4-Chloro-2-nitrobenzenamine: 4-Chloro-2-nitrobenzenamine is treated with a

source of nitrous acid, typically generated in situ from sodium nitrite and a strong acid (e.g.,

hydrochloric acid), at low temperatures (0-5 °C). This reaction converts the primary amino

group into a highly reactive diazonium salt.

Coupling Reaction: The freshly prepared diazonium salt solution is then slowly added to a

solution of the coupling component, 3-Hydroxy-N-o-tolyl-2-naphthamide, which is typically

dissolved in an alkaline medium to activate it for electrophilic attack. The coupling reaction

results in the formation of the azo pigment, C.I. Pigment Red 14, which precipitates from the

reaction mixture.

Isolation and Purification: The precipitated pigment is isolated by filtration, washed with water

to remove residual salts and unreacted starting materials, and then dried.

Synthesis Workflow Diagram

Diazotization

Azo Coupling

4-Chloro-2-nitrobenzenamine NaNO₂ / HCl
(0-5 °C)

4-Chloro-2-nitrophenyl
diazonium chloride

Coupling3-Hydroxy-N-o-tolyl-
2-naphthamide C.I. Pigment Red 14

Click to download full resolution via product page

Caption: Synthetic workflow for C.I. Pigment Red 14.

Toxicological and Biological Activity Considerations
for Researchers
A critical aspect for researchers, particularly in drug development, is the toxicological profile

and potential biological activity of a compound. For azo pigments, a primary concern is their
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potential for in vivo reductive cleavage of the azo bond (-N=N-). This metabolic process, which

can be mediated by intestinal microflora or hepatic enzymes, can release the constituent

aromatic amines. The toxicity of the parent pigment is often low due to poor solubility and

absorption, but the resulting aromatic amines may be more readily absorbed and exhibit

toxicity, including carcinogenicity.

To date, specific toxicological studies, including cytotoxicity, genotoxicity, and in vivo toxicity, for

C.I. Pigment Red 14 (CAS 6471-50-7) are not readily available in the peer-reviewed scientific

literature.

The potential aromatic amines that could be released from the metabolic cleavage of C.I.
Pigment Red 14 are:

4-Chloro-2-nitrobenzenamine: A chlorinated and nitrated aromatic amine.

1-amino-3-hydroxy-N-(2-methylphenyl)-2-naphthamide: A substituted aminonaphthol

derivative.

The toxicological properties of these specific cleavage products would need to be considered in

any safety assessment.

Given the lack of specific data for C.I. Pigment Red 14, researchers should exercise caution

and consider the following:

In vitro studies: Any in vitro studies using C.I. Pigment Red 14 should include assessments

of its stability in the culture medium and potential for degradation.

Metabolic activation: When assessing the biological activity of this pigment, it would be

prudent to consider experimental designs that include metabolic activation systems (e.g.,

liver S9 fractions) to simulate in vivo metabolism.

Impurity profile: As with any synthetic compound, the impurity profile of the specific batch of

C.I. Pigment Red 14 being used should be considered, as impurities from the manufacturing

process could contribute to any observed biological effects.

Conclusion
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C.I. Pigment Red 14 is a well-established monoazo pigment with a defined chemical structure

and synthesis route. However, for its potential application or consideration in a research or drug

development context, there is a significant lack of publicly available data regarding its detailed

physicochemical properties, and more importantly, its toxicological and biological activity

profile. The potential for metabolic cleavage into aromatic amines necessitates a cautious

approach and further investigation to ascertain its safety profile for any application beyond its

traditional use as an industrial colorant. Researchers are encouraged to perform thorough

characterization and safety assessments before considering this compound for biological

studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Pigment Red 14 [dyestuffintermediates.com]

2. 14-day and 90-day toxicity studies of C.I. Pigment Red 3 in Fischer 344 rats and B6C3F1
mice - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [C.I. Pigment Red 14: A Comprehensive Technical
Overview]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b035989/docs#c-i-pigment-red-14-a-comprehensive-
technical-overview]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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